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Compound of Interest

Compound Name: LSD1-IN-20

Cat. No.: B15143510 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with LSD1-IN-20. The following procedures for personal

protective equipment (PPE), operational handling, and disposal are designed to ensure a safe

laboratory environment and maintain the integrity of your research.

Hazard Summary and Chemical Properties
While a specific Safety Data Sheet (SDS) for LSD1-IN-20 is not readily available, it is a potent

dual non-covalent inhibitor of Lysine-Specific Demethylase 1 (LSD1) and G9a.[1] Due to its

bioactive nature, it should be handled with care, assuming a toxicological profile similar to other

potent small molecule inhibitors. All handling should be performed by trained personnel familiar

with the potential hazards.

Known Chemical Data for LSD1-IN-20:

Property Value

Target LSD1 / G9a

Ki 0.44 µM (LSD1), 0.68 µM (G9a)[1]

IC50 (72h)
0.51 µM (THP-1 leukemia cells), 1.60 µM (MDA-

MB-231 breast cancer cells)[1]

Storage Store at -20°C for long-term stability.
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Personal Protective Equipment (PPE)
A comprehensive PPE program is crucial to protect from potential hazards. The following PPE

is recommended for handling LSD1-IN-20.

PPE Component Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

[2][3]

Body Protection

A fully buttoned lab coat,

preferably a disposable gown

made of low-permeability

fabric.

To protect skin and clothing

from contamination.[2][3]

Respiratory Protection

A fit-tested N95 respirator or

higher, used within a certified

chemical fume hood or other

ventilated enclosure,

especially when handling the

solid compound.

To minimize inhalation

exposure to dust or aerosols.

[2][3]

Operational and Handling Plan
All work with solid LSD1-IN-20 and concentrated solutions should be conducted in a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure.

Step-by-Step Handling Procedure:

Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Assemble all necessary equipment and reagents before handling the compound.
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Don the appropriate PPE as outlined in the table above.

Weighing (Solid Compound):

Use a balance inside the fume hood or a containment enclosure.

Handle the powder with appropriate tools (e.g., spatulas) to avoid generating dust.

Dissolving:

Prepare stock solutions in the chemical fume hood.

Add the solvent to the solid compound slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped.

General Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling, even if gloves were worn.

Disposal Plan
All waste materials contaminated with LSD1-IN-20 must be treated as hazardous chemical

waste. Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Waste Segregation and Disposal:
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Waste Type Collection Procedure

Solid Waste

Collect contaminated consumables (e.g., pipette

tips, tubes, gloves, weigh boats) in a dedicated,

labeled hazardous waste container with a

secure lid.

Liquid Waste

Collect unused solutions and solvent rinses in a

labeled, sealed, and chemically compatible

hazardous waste container. Do not dispose of

down the drain.[4][5][6]

Sharps Waste

Dispose of any contaminated sharps (e.g.,

needles, broken glass) in a designated,

puncture-resistant sharps container labeled for

chemically contaminated sharps.[4]

Decontamination of Labware: Non-disposable labware that has come into contact with LSD1-
IN-20 must be decontaminated. Rinse the labware multiple times with a suitable solvent (e.g.,

ethanol or acetone), collecting the rinsate as hazardous liquid waste.[4] After the solvent rinse,

wash the labware with an appropriate laboratory detergent and rinse thoroughly with water.

Signaling Pathway and Experimental Workflow
LSD1 Signaling in Cancer:

LSD1 is a histone demethylase that plays a crucial role in regulating gene expression. It can

act as both a transcriptional repressor by demethylating histone H3 at lysine 4 (H3K4me1/2)

and a transcriptional co-activator by demethylating H3K9me1/2. Its dysregulation is implicated

in various cancers. LSD1 has been shown to influence key cancer-related signaling pathways

such as PI3K/Akt and Wnt/β-catenin and can stabilize the hypoxia-inducible factor-1α (HIF-1α),

promoting a metabolic shift towards glycolysis in cancer cells. Furthermore, LSD1 can

demethylate non-histone proteins, including the tumor suppressor p53, thereby inhibiting its

transcriptional activity.
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Caption: Simplified signaling pathways involving LSD1 in cancer.

Experimental Workflow for Handling and Disposal:

The following workflow provides a step-by-step guide for the safe handling and disposal of

LSD1-IN-20 in a laboratory setting. Adherence to this workflow is essential to minimize

exposure and ensure proper waste management.
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Caption: Step-by-step workflow for the safe handling and disposal of LSD1-IN-20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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